2,5-dimethyl-1-[4-(methylthio)phenyl]-1H-pyrrole-3-carbaldehyde

• CAS No.: 923743-09-3
• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol
• IUPAC Name: 2,5-dimethyl-1-(4-methylsulfanylphenyl)pyrrole-3-carbaldehyde
• InChI: InChI=1S/C14H15NOS/c1-10-8-12(9-16)11(2)15(10)13-4-6-14(17-3)7-5-13/h4-9H,1-3H3
• InChI Key: OQDUCVCWGZAWNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)SC)C)C=O

Description

The compound “2,5-dimethyl-1-[4-(methylthio)phenyl]-1H-pyrrole-3-carbaldehyde” is likely to be an organic compound given its structure. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The compound also has a methylthio group attached to a phenyl ring, and a carbaldehyde group (aldehyde functional group) attached to the pyrrole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrrole and phenyl rings would contribute to the compound’s stability. The electron-donating methyl groups and electron-withdrawing aldehyde group would also influence the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. The aldehyde group is typically quite reactive and can undergo a variety of reactions, including nucleophilic addition and oxidation. The methylthio group could potentially undergo reactions involving the sulfur atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “2,5-dimethyl-1-[4-(methylthio)phenyl]-1H-pyrrole-3-carbaldehyde” would require appropriate safety measures. It’s important to use personal protective equipment and follow standard safety procedures. The specific hazards associated with this compound would depend on its reactivity and toxicity.

Future Directions

The study and application of this compound would depend on its properties and potential uses. It could be of interest in fields like medicinal chemistry, materials science, or chemical synthesis.